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Compound of Interest

Compound Name: 4-(2-Ethylphenoxy)-3-fluoroaniline

CAS No.: 946664-00-2

Cat. No.: B1360002

Get Quote

Part 1: Strategic Context & Physicochemical Profile
4-(2-Ethylphenoxy)-3-fluoroaniline is a critical pharmacophore intermediate used in the

synthesis of Lenvatinib (Lenvima), a multi-kinase inhibitor targeting VEGFR1-3, FGFR1-4, and

others. Its purity is directly linked to the safety profile of the final API, particularly regarding the

control of potentially genotoxic aniline impurities (PGIs).

Chemical Profile[1][2][3][4][5][6]
Molecular Formula: C₁₄H₁₄FNO

Molecular Weight: 231.27 g/mol

pKa: ~3.8 (Aniline nitrogen). The molecule is weakly basic.

Solubility: Low in water; High in Methanol, Acetonitrile, and DMSO.

Stability: Susceptible to oxidation (N-oxide formation) and light degradation (azo coupling).
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Analytical Challenges
Silanol Interaction: The basic amine moiety can interact with residual silanols on HPLC

columns, causing peak tailing.

Regioisomerism: The synthesis often produces trace regioisomers (e.g., fluorine at position 2

or 4 relative to the amine) which require high-resolution separation.

Genotoxicity: As an aniline derivative, residual levels in the final API must be controlled to

low ppm levels (TTC limits), requiring high-sensitivity LC-MS/MS methods.

Part 2: Method A — HPLC-UV for Assay & Purity
Purpose: Routine release testing, reaction monitoring, and assay (>98% purity).

Chromatographic Conditions
Rationale: A low pH (2.5) phosphate buffer is selected to ensure the aniline nitrogen is fully

protonated (

). This prevents secondary interactions with the stationary phase silanols, ensuring sharp
peak symmetry (

).
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Parameter Specification

Column
Agilent ZORBAX Eclipse Plus C18, 150 x 4.6

mm, 3.5 µm (or equivalent end-capped C18)

Mobile Phase A

20 mM Potassium Phosphate Buffer (pH 2.5

adjusted with

)

Mobile Phase B Acetonitrile (HPLC Grade)

Flow Rate 1.0 mL/min

Column Temp 35°C

Injection Vol 5.0 µL

Detection
UV @ 240 nm (primary) and 210 nm (impurity

profiling)

Run Time 25 Minutes

Gradient Program
Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 90 10 Equilibration

2.0 90 10 Isocratic Hold

15.0 20 80 Linear Ramp

20.0 20 80 Wash

20.1 90 10 Re-equilibration

25.0 90 10 Stop

Standard Preparation (Auto-Validation)
Stock Solution: Dissolve 25 mg of reference standard in 25 mL of Acetonitrile (1.0 mg/mL).

Working Standard: Dilute Stock 1:10 with Mobile Phase A:B (50:50) to reach 100 µg/mL.
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System Suitability Solution: Spike Working Standard with 0.1% of 3,4-Difluoronitrobenzene

(Starting Material) and 2-Ethylphenol to verify resolution (

).

Part 3: Method B — LC-MS/MS for Trace Genotoxic
Impurities
Purpose: Quantifying residual 4-(2-Ethylphenoxy)-3-fluoroaniline in final API or detecting

trace precursors. Limit of Quantitation (LOQ): 0.5 ppm relative to API.

Mass Spectrometry Parameters
Source: Electrospray Ionization (ESI), Positive Mode.

Rationale: The aniline amine readily protonates (

). ESI+ provides superior sensitivity over APCI for this polar aromatic amine.

Parameter Setting

Scan Type Multiple Reaction Monitoring (MRM)

Precursor Ion
232.1 m/z (

)

Quantifier Ion
109.1 m/z (Cleavage of ether, loss of

ethylphenol ring)

Qualifier Ion 203.1 m/z (Loss of ethyl group)

Collision Energy 22 eV (Quantifier) / 18 eV (Qualifier)

Dwell Time 100 ms

LC Conditions (MS-Compatible)
Column: Waters ACQUITY UPLC BEH C18, 100 x 2.1 mm, 1.7 µm.
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Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.4 mL/min.

Part 4: Visualized Workflows & Logic
Diagram 1: Impurity Fate Mapping (Synthesis to
Analysis)
This diagram illustrates the origin of key impurities and which analytical method detects them.
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Caption: Impurity fate map showing the synthesis pathway from starting materials to Lenvatinib,

linking specific intermediates to the required analytical method (HPLC vs. LC-MS).

Diagram 2: Analytical Method Decision Tree
A logic flow for selecting the correct protocol based on the sample stage.
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Caption: Decision matrix for selecting between HPLC-UV (Purity) and LC-MS/MS (Trace

Analysis) based on the manufacturing stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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